Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate

• IUPAC Name: methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate
• InChI: InChI=1S/C9H8F2O3/c1-14-9(13)4-6-7(10)2-5(12)3-8(6)11/h2-3,12H,4H2,1H3
• InChI Key: RWKJGEWDDSYYBK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=C(C=C(C=C1F)O)F
• Molecular Formula: C9H8F2O3
• DSSTOX Substance ID: DTXSID701195332
• Molecular Weight: 202.15 g/mol
• CAS RN: 1268822-65-6

Description

Synthesis Analysis

The synthetic pathway for this compound involves the esterification of 2-(2,6-difluoro-4-hydroxyphenyl)acetic acid with methanol. Detailed synthetic methods and reaction conditions can be found in relevant literature.

Molecular Structure Analysis

CH3COOCH2C6H2F2(OH) 

Scientific Research Applications

Crystal Structure Analysis

Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate has been used in the study of crystal structures. For instance, the compound was the major product in a reaction involving 2-(2H-tetrazol-5-yl)phenol and methyl 2-bromoacetate, leading to the analysis of its crystal structure (Lee, Ryu, & Lee, 2017).

Synthesis of Piperidines

It is also a component in the asymmetric synthesis of piperidines, where it contributes to a route involving a domino process. This process includes allylic acetate rearrangement and stereoselective Ireland–Claisen rearrangement (Salgado et al., 2019).

Future Directions

: Ambeed: Methyl 2-(2,6-difluoro-4-hydroxyphenyl)acetate

Synthesis routes and methods

Procedure details

To a stirred solution of (2,6-difluoro-4-methoxyphenyl)acetic acid (1.50 g, 7.42 mmol) in 20 ml anhydrous dichloromethane at 0° C. was added a solution of boron tribromide (4.29 ml, 44.5 mmol) in 10 ml anhydrous dichloromethane. The cooling bath was removed and the mixture allowed to warm to RT for 2 hours. The reaction was diluted with 20 ml anhydrous methanol, and stirred for 30 minutes. The mixture was concentrated under reduced pressure, and the residue purified by column chromatography on silica gel, (Biotage column, 50 g) using a gradient eluent of 0-30% ethyl acetate in hexanes (700 ml) to afford the title compound. 1H NMR (CDCl3): δ 6.30 (d, J=8.3 Hz, 2H), 6.12 (br, 1H), 3.76 (s, 3H), 3.63 (s, 2H).